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Compound of Interest

Compound Name: Hept-6-yn-3-ol
CAS No.: 284673-59-2
Cat. No.: B2552821
Get Quote
. J

Part 1: Executive Safety Summary

Immediate Action Required: Treat Hept-6-yn-3-ol as a High-Risk Flammable Liquid with
specific reactivity hazards due to its terminal alkyne moiety.

Unlike standard organic solvents (e.g., ethanol, acetone), Hept-6-yn-3-ol possesses a terminal
alkyne group (

). This structural feature introduces a critical incompatibility: Metal Acetylide Formation. Contact
with copper, silver, mercury, or their alloys (brass, solder) can generate shock-sensitive
explosive salts.

Core Directive: Never dispose of this compound in metal safety cans or plumbing systems
containing copper/brass fittings.

Part 2: Chemical Profile & Hazard Identification

Use this data to populate waste manifests and safety labels.
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Property Value | Description Operational Implication

Secondary alcohol with

Chemical Name Hept-6-yn-3-ol )
terminal alkyne
1739-69-1 (Verify specific Unique identifier for waste
CAS Number ) ]
isomer) manifests

Organic carbon source for
Molecular Formula

incineration
] Est. 40—-60°C (Class 3 D001 RCRA Waste Code
Flash Point .
Flammable) (Ignitable)
- o Will form a separate organic
Solubility Low / Immiscible in water
phase (top layer)
N _ EXPLOSION RISK with Cu,
Specific Hazard Terminal Alkyne
Ag, Hg
) ) Secondary alcohols can form
Secondary Hazard Peroxide Former (Low Risk)

peroxides upon aging

Part 3: Pre-Disposal Assessment (The "Why" &
"HOW")

As a Senior Scientist, | require you to validate the state of the chemical before consolidation.
Blind dumping leads to laboratory accidents.

The Metal Acetylide Check (Crucial)

Causality: Terminal alkynes react with soft metals to precipitate metal acetylides. These salts
are highly unstable and can detonate upon friction or drying.

e Protocol: Inspect the current container. If the cap is metal or the container has brass fittings,
inspect the threads for reddish/black solids. If found, DO NOT MOVE. Contact EHS
immediately for bomb squad removal.

Peroxide Validation
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Causality: While less aggressive than ethers, secondary alcohols adjacent to unsaturation can
form peroxides over years of storage.

e Protocol: If the container is >2 years old or shows crystal formation around the cap, test with
a semi-quantitative peroxide strip.

o < 20 ppm: Safe for standard disposal.
o > 20 ppm: Treat with ferrous sulfate or sodium metabisulfite before consolidation.

Part 4: Step-by-Step Disposal Protocol
Phase 1: Waste Segregation

Rule: Segregate Hept-6-yn-3-ol into the Non-Halogenated Organic Solvent stream.
o Incompatibility Alert: Do NOT mix with:
o Strong Oxidizers (Nitric acid, Peroxides)

Fire/Explosion.

o Heavy Metals (Silver nitrate, Copper salts)

Acetylides.

o Strong Bases

Can deprotonate the alkyne, increasing reactivity.

Phase 2: Container Selection

e Approved: High-Density Polyethylene (HDPE) jerricans or Amber Glass bottles.

e Prohibited: Metal safety cans (Type | or IlI) due to the copper/brass flame arrestor mesh often
found inside.

Phase 3: Consolidation & Labeling

» Don PPE: Butyl rubber or Nitrile gloves, splash goggles, and flame-retardant lab coat.
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o Transfer: Pour waste into the HDPE container using a plastic funnel. Do not use metal
funnels.

» Labeling: Apply a hazardous waste label with the following constituents:
o Chemical:[1][2][3][4][5][6][71[8][9][10] Hept-6-yn-3-ol (100%)
o Hazards: Flammable, Irritant.

o RCRA Code: D0OO1.

Phase 4: Final Disposal Method

e Primary Path: Fuel Blending / High-Temperature Incineration.

e Logic: The high carbon content makes it an excellent candidate for fuel blending (energy
recovery) in cement kilns, ensuring complete destruction of the alkyne bond.

Part 5: Visual Decision Workflow

The following diagram outlines the logical decision tree for safe disposal.
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Figure 1: Decision matrix for Hept-6-yn-3-ol disposal, prioritizing acetylide and peroxide
detection.
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Part 6: Emergency Contingencies
Spills (< 500 mL)

 Isolate: Remove all ignition sources immediately.

e Absorb: Use vermiculite or activated charcoal pads. Do not use clay-based absorbents if
they contain metal impurities (rare, but possible).

e Clean: Clean surface with soap and water; do not use bleach (oxidizer).

Exposure[1][9][12][13]

o Skin: Wash with soap and water for 15 minutes. The lipophilic nature requires soap for
removal.

o Eyes: Flush with water for 15 minutes.[11][12] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemsrc.com/en/cas/2565-39-1_560422.html
https://www.acess.nl/dbdocs/file_1.pdf
https://www.sterlitech.com/chemical-compatibility-chart
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/chem-compatibility-chart.pdf
https://www.chemsrc.com/en/cas/71570-89-3_1061199.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-6-yn-3-ol
https://www.htpchem.com/Dext/file_down?dir=product&fileName=56e6e4b8f24d434aa8efc4ab43fc676f&oriFileName=E_GHS_MSDS4717_HPHt__Decryption.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-6-en-3-yn-2-ol
https://www.scribd.com/document/693339106/Chemical-Compatibility-Guide
https://greenfield.com/wp-content/uploads/2019/09/Heptane-1.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1465109&productDescription=1-HEPTEN-3-OL+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b2552821/docs#operational-guide-safe-disposal-and-management-of-hept-6-yn-3-ol
https://www.benchchem.com/product/b2552821/docs#operational-guide-safe-disposal-and-management-of-hept-6-yn-3-ol
https://www.benchchem.com/product/b2552821/docs#operational-guide-safe-disposal-and-management-of-hept-6-yn-3-ol
https://www.benchchem.com/product/b2552821/docs#operational-guide-safe-disposal-and-management-of-hept-6-yn-3-ol
https://www.benchchem.com/product/b2552821?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2552821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2552821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

